1-(6-(1H-pyrazol-1-yl)pyridazin-3-yl)-N-(3-chloro-2-methylphenyl)piperidine-3-carboxamide

• IUPAC Name: N-(3-chloro-2-methylphenyl)-1-(6-pyrazol-1-ylpyridazin-3-yl)piperidine-3-carboxamide
• InChI: InChI=1S/C20H21ClN6O/c1-14-16(21)6-2-7-17(14)23-20(28)15-5-3-11-26(13-15)18-8-9-19(25-24-18)27-12-4-10-22-27/h2,4,6-10,12,15H,3,5,11,13H2,1H3,(H,23,28)
• InChI Key: HXQXPYNBYPVKLY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1Cl)NC(=O)C2CCCN(C2)C3=NN=C(C=C3)N4C=CC=N4
• Molecular Formula: C20H21ClN6O
• Molecular Weight: 396.9 g/mol
• CAS No.: 1286719-03-6

Description

1-(6-(1H-pyrazol-1-yl)pyridazin-3-yl)-N-(3-chloro-2-methylphenyl)piperidine-3-carboxamide is a useful research compound. Its molecular formula is C20H21ClN6O and its molecular weight is 396.88. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Molecular Docking

A study discussed the synthesis of novel pyridine and fused pyridine derivatives, showcasing their potential in creating new molecules with antimicrobial and antioxidant activities. These compounds were subjected to in silico molecular docking screenings, revealing moderate to good binding energies, which suggests their possible utility in drug discovery and development processes (Flefel et al., 2018).

Molecular Interaction Studies

Another research explored the molecular interactions of a potent and selective antagonist for the CB1 cannabinoid receptor. Through conformational analysis and comparative molecular field analysis (CoMFA), this study provides valuable insights into the design of receptor-specific drugs, underscoring the importance of structural analysis in developing new pharmacological agents (Shim et al., 2002).

Analgesic and Antiparkinsonian Activities

Research on substituted pyridine derivatives prepared from 2-chloro-6-ethoxy-4-acetylpyridine revealed compounds with notable analgesic and antiparkinsonian activities. This study highlights the potential of such compounds in treating neurological conditions, offering a pathway for developing new therapeutic agents (Amr et al., 2008).

Heterobicyclic Synthesis

The synthesis of substituted pyrazolo[4,3-c]pyridine-3-ols as novel fused heterobicycles from piperidine derivatives illustrates the chemical versatility of these compounds. This research contributes to the field of organic chemistry by providing new methods for synthesizing complex heterocyclic structures, which are often found in pharmacologically active molecules (Karthikeyan et al., 2014).